Cas no 14445-91-1 (Chromic acid (H2Cr2O7),ammonium salt (9CI))

• Product Name: Chromic acid (H2Cr2O7),ammonium salt (9CI)
• CAS No: 14445-91-1
• MF: CrH₄NO₄
• MW: 134.032161712646
• CID: 219058
• PubChem ID: 44151172
• Update Time: 2025-04-19

Chromic acid (H2Cr2O7),ammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Chromic acid (H2Cr2O7),ammonium salt (9CI)
• Chromic acid, ammonium salt
• azanium,dioxido(dioxo)chromium
• EINECS 238-422-4
• 14445-91-1

• Inchi： 1S/Cr.H3N.4O/h;1H3;;;;/q;;;;2*-1/p+1
• InChI Key： PLTCOCWUTJQPCY-UHFFFAOYSA-O
• SMILES： [Cr](=O)(=O)([O-])[O-].[NH4+]

Computed Properties

• Exact Mass: 133.955
• Monoisotopic Mass: 133.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3A^2